PBTZ169
PBTZ169
Macozinone is under investigation in clinical trial NCT03036163 (Phase 1 Study of PBTZ169).
Brand Name:
Vulcanchem
CAS No.:
1377239-83-2
VCID:
VC0538709
InChI:
InChI=1S/C20H23F3N4O3S/c21-20(22,23)14-10-15-17(16(11-14)27(29)30)31-19(24-18(15)28)26-8-6-25(7-9-26)12-13-4-2-1-3-5-13/h10-11,13H,1-9,12H2
SMILES:
C1CCC(CC1)CN2CCN(CC2)C3=NC(=O)C4=C(S3)C(=CC(=C4)C(F)(F)F)[N+](=O)[O-]
Molecular Formula:
C20H23F3N4O3S
Molecular Weight:
456.5 g/mol
PBTZ169
CAS No.: 1377239-83-2
Cat. No.: VC0538709
Molecular Formula: C20H23F3N4O3S
Molecular Weight: 456.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Macozinone is under investigation in clinical trial NCT03036163 (Phase 1 Study of PBTZ169). |
|---|---|
| CAS No. | 1377239-83-2 |
| Molecular Formula | C20H23F3N4O3S |
| Molecular Weight | 456.5 g/mol |
| IUPAC Name | 2-[4-(cyclohexylmethyl)piperazin-1-yl]-8-nitro-6-(trifluoromethyl)-1,3-benzothiazin-4-one |
| Standard InChI | InChI=1S/C20H23F3N4O3S/c21-20(22,23)14-10-15-17(16(11-14)27(29)30)31-19(24-18(15)28)26-8-6-25(7-9-26)12-13-4-2-1-3-5-13/h10-11,13H,1-9,12H2 |
| Standard InChI Key | BJDZBXGJNBMCAV-UHFFFAOYSA-N |
| SMILES | C1CCC(CC1)CN2CCN(CC2)C3=NC(=O)C4=C(S3)C(=CC(=C4)C(F)(F)F)[N+](=O)[O-] |
| Canonical SMILES | C1CCC(CC1)CN2CCN(CC2)C3=NC(=O)C4=C(S3)C(=CC(=C4)C(F)(F)F)[N+](=O)[O-] |
| Appearance | Solid powder |
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